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Compound of Interest

Compound Name: Ajugose

Cat. No.: B3029061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources, occurrence,

and analysis of Ajugose, a hexasaccharide of the Raffinose Family Oligosaccharides (RFOs).

Ajugose, while less ubiquitous than other RFOs like raffinose and stachyose, is found in

specific plant families and holds interest for its physiological roles in plants and potential

applications.

Natural Sources and Distribution of Ajugose
Ajugose has a limited but significant distribution in the plant kingdom. Its presence is

predominantly documented in the seeds of various legume species and in the vegetative

tissues of a few other plant families.

Leguminosae (Fabaceae) Family
The seeds of legumes are the most well-documented source of Ajugose. Among these, the

genus Lupinus (lupin) stands out for its consistent and relatively high accumulation of this

hexasaccharide.[1][2]

Lupinus (Lupin): Various lupin species are known to contain Ajugose, with concentrations

varying significantly between them. For instance, Lupinus albus and Lupinus mutabilis

generally exhibit lower levels of Ajugose, while Lupinus angustifolius and Lupinus luteus

tend to have higher concentrations.[1][2]
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Vigna (Black Gram and Ricebean): Ajugose has also been identified in the seeds of black

gram (Vigna mungo) and ricebean (Vigna umbellata), although often in trace amounts.[2][3]

Lamiaceae Family
Certain members of the Lamiaceae family are notable for containing Ajugose and for

possessing a unique biosynthetic pathway for higher RFOs.

Ajuga reptans (Common Bugle): This species not only contains Ajugose but is also a model

organism for studying the galactinol-independent pathway of RFO synthesis.[1] In Ajuga

reptans, RFOs can constitute a significant portion of the dry weight in photosynthesizing

leaves.[1]

Coleus blumei: Similar to Ajuga reptans, Coleus blumei is reported to have a galactinol-

independent pathway for the synthesis of higher RFOs, including Ajugose.[1][4]

Other Plant Sources
Leonurus lucidus (Turcz.): The roots of this plant have been found to contain a substantial

amount of oligosaccharides, including Ajugose.[2]

Lantana camara: The roots of this plant have also been reported to contain Ajugose among

other oligosaccharides.[2]

Quantitative Occurrence of Ajugose
The concentration of Ajugose can vary widely depending on the plant species, cultivar, and

environmental conditions. The following table summarizes the reported quantitative data for

Ajugose in various plants.
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Plant Species Plant Part Ajugose Content Reference

Lupinus albus Seeds 0.2% - 0.5% [1]

Lupinus mutabilis Seeds 0.2% [1]

Lupinus angustifolius Seeds 1.7% - 2.6% [1]

Lupinus luteus Seeds 0.6% - 4.6% [1]

Vigna umbellata

(Ricebean)
Seeds 0.27 - 8.82 mg/100g [2]

Vigna mungo (Black

gram)
Seeds 0.30 - 4.48 mg/g [3]

Leonurus lucidus Roots 118.6 mg/g [2]

Biosynthesis of Ajugose in Plants
Ajugose is synthesized as part of the Raffinose Family Oligosaccharides (RFO) pathway.

There are two primary routes for the biosynthesis of higher RFOs like Ajugose: a galactinol-

dependent pathway and a galactinol-independent pathway.

Galactinol-Dependent Pathway
This is the primary pathway for RFO synthesis in most plants. It involves the sequential addition

of galactose units from a donor molecule called galactinol.

Galactinol-Dependent RFO Biosynthesis

Galactinol-Independent Pathway
This alternative pathway has been identified in some species of the Lamiaceae family, such as

Ajuga reptans and Coleus blumei.[1][4][5] It involves the transfer of a galactose unit from one

RFO molecule to another, catalyzed by galactan:galactan galactosyltransferase (GGT).

Galactinol-Independent RFO Biosynthesis

Experimental Protocols for Ajugose Analysis
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The analysis of Ajugose and other RFOs typically involves extraction from the plant material

followed by chromatographic separation and quantification.

Extraction of Soluble Sugars
A general workflow for the extraction of soluble sugars, including Ajugose, from plant tissues is

outlined below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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